Cas no 56661-24-6 (Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-)

Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]- structure
56661-24-6 structure
Product Name:Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-
CAS No:56661-24-6
MF:C14H8Br2F3NO
MW:423.022632598877
CID:348193
PubChem ID:4558477
Update Time:2025-04-19

Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-
    • 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]benzamide
    • AKOS001584938
    • 56661-24-6
    • EU-0034373
    • SR-01000396442-1
    • SR-01000396442
    • DTXSID80404244
    • Inchi: 1S/C14H8Br2F3NO/c15-9-3-1-8(2-4-9)13(21)20-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H,20,21)
    • InChI Key: WBNIDCAFRBXNPJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C(F)(F)F)NC(C1C=CC(=CC=1)Br)=O

Computed Properties

  • Exact Mass: 420.89244
  • Monoisotopic Mass: 420.89247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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